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Compound of Interest

Compound Name: Beryllium sulfate

Cat. No.: B147924 Get Quote

Introduction: Beryllium sulfate tetrahydrate (BeSO₄·4H₂O) is a white crystalline inorganic

compound. It serves as a key intermediate in the production of high-purity beryllium oxide,

which is utilized in ceramics and electronics due to its high thermal conductivity and electrical

insulation properties.[1][2] The unique properties of the beryllium cation (Be²⁺), with its

exceptionally small ionic radius and high charge density, lead to distinctive coordination

chemistry and structural characteristics compared to other alkaline earth metal sulfates. This

guide provides a comprehensive overview of the physicochemical properties of beryllium
sulfate tetrahydrate, tailored for researchers, scientists, and professionals in drug

development. Due to the high toxicity of beryllium compounds, which can cause chronic

beryllium disease, stringent safety protocols are essential when handling this substance.[3]

Core Physicochemical Properties
Beryllium sulfate tetrahydrate is a white, odorless crystalline solid that is denser than water.[4]

[5] It is hygroscopic, meaning it can absorb moisture from the air.[2][3]
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Property Value

Molecular Formula BeSO₄·4H₂O

Molecular Weight 177.14 g/mol [1][4][5][6]

Appearance White crystalline solid[1][5][7]

Odor Odorless[5][8]

Density 1.713 g/cm³ at 25 °C[5][8][9][10]

Melting Point
Decomposes upon heating. Loses two water

molecules at approximately 110 °C.[1][11][7][8]

Boiling Point Decomposes[11][8]

Refractive Index (n_D) 1.4374[11][7][8]

Structural and Thermodynamic Properties
Crystal Structure
The crystal structure of beryllium sulfate tetrahydrate is distinct from that of other alkaline

earth sulfates. X-ray crystallography reveals that the tetrahydrate form contains a tetrahedral

[Be(H₂O)₄]²⁺ cationic unit.[11][8][12] This coordination is a direct result of the small size of the

Be²⁺ ion. In contrast, the analogous magnesium salt, MgSO₄·6H₂O, features an octahedral

[Mg(H₂O)₆]²⁺ unit.[8][12] The anhydrous form of beryllium sulfate has a structure containing

alternating tetrahedrally coordinated beryllium and sulfur atoms.[8][12]

Crystal Property Value

Crystal System Tetragonal[2][5][9]

Space Group I 4/m c m[5]

Lattice Parameters a = 8.02 Å, b = 8.02 Å, c = 10.75 Å[5]

Cell Angles α = 90°, β = 90°, γ = 90°[5]

Be-O Bond Distance ~156 pm[11][12]

S-O Bond Distance ~150 pm[11][12]
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Thermodynamic Data
The following thermodynamic parameters have been established for anhydrous beryllium
sulfate.

Thermodynamic Property Value

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -1197 kJ/mol[11][8]

Gibbs Free Energy of Formation (ΔfG⦵) -1088 kJ/mol[11][8]

Standard Molar Entropy (S⦵₂₉₈) 90 J/mol·K[11][8]

Thermal Decomposition
Beryllium sulfate tetrahydrate undergoes a stepwise dehydration process upon heating. It

loses two molecules of water at approximately 110 °C to form the dihydrate (BeSO₄·2H₂O).[11]

[7][8][9] Complete dehydration to the anhydrous salt (BeSO₄) occurs at 400 °C.[11][8][9][12]

The anhydrous form is stable up to 550-600 °C, at which point it decomposes to yield beryllium

oxide (BeO) and sulfur trioxide (SO₃).[1][11]

BeSO₄·4H₂O
(Tetrahydrate)

BeSO₄·2H₂O
(Dihydrate)

 ~110 °C
(-2H₂O) BeSO₄

(Anhydrous)

 ~400 °C
(-2H₂O) BeO + SO₃

(Decomposition Products)
 550-600 °C 

Click to download full resolution via product page

Caption: Thermal decomposition pathway of beryllium sulfate tetrahydrate.

Solubility
Beryllium sulfate tetrahydrate is freely soluble in water but insoluble in alcohol.[11][9][13] Its

aqueous solubility increases with temperature.
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Temperature (°C) Solubility ( g/100 mL H₂O)

0 36.2[11][7][8]

20 40.0[1][7][8]

25 41.3[14]

30 30.5[2][9]

60 54.3[11][7][8]

Biological Interactions and Signaling Pathways
While research into the specific molecular interactions of beryllium sulfate is ongoing, it is

known to have significant biological effects. Notably, beryllium sulfate has been shown to

activate a distinct branch of the p53 signaling network in certain cell lines without inducing DNA

damage.[14] This leads to the upregulation of the cell cycle inhibitor p21, demonstrating a

unique mechanism of cellular interaction compared to classic DNA-damaging agents.[14] It has

also been documented that beryllium sulfate can modulate innate immune responses.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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